Cas no 80263-71-4 ((2-(3,4-Dihydroxyphenyl)ethyl)dimethylsulfonium)

• Product Name: (2-(3,4-Dihydroxyphenyl)ethyl)dimethylsulfonium
• CAS No: 80263-71-4
• MF: C₁₀H₁₅O₂S
• MW: 199.289901971817
• CID: 985319
• Update Time: 2023-08-02

(2-(3,4-Dihydroxyphenyl)ethyl)dimethylsulfonium Chemical and Physical Properties

Names and Identifiers

• (2-(3,4-dihydroxyphenyl)ethyl)dimethylsulfonium
• 2-(3,4-dihydroxyphenyl)ethyl-dimethylsulfanium
• Dhpe-dms
• (2-(3,4-Dihydroxyphenyl)ethyl)dimethylsulfonium iodide
• 2-(3,4-dihydroxyphenyl)ethyl-dimethylsulfonium
• A840843
• Sulfonium, (2-(3,4-dihydroxyphenyl)ethyl)dimethyl-
• 2-[3,4-bis(oxidanyl)phenyl]ethyl-dimethyl-sulfanium
• (2-(3,4-Dihydroxyphenyl)ethyl)dimethylsulfonium

• Inchi： 1S/C10H14O2S/c1-13(2)6-5-8-3-4-9(11)10(12)7-8/h3-4,7H,5-6H2,1-2H3,(H-,11,12)/p+1
• InChI Key： QYURSGKFIBDTMW-UHFFFAOYSA-O
• SMILES： [S+](C)(C)CCC1C=CC(=C(C=1)O)O

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 1
• Tautomer Count: 18
• XLogP3: 0.6
• Topological Polar Surface Area: 41.5